Cas no 74647-90-8 (2-[(2-methoxyanilino)-phenylmethylidene]indene-1,3-dione)

• Product Name: 2-[(2-methoxyanilino)-phenylmethylidene]indene-1,3-dione
• CAS No: 74647-90-8
• MF: C₂₃H₁₇NO₃
• MW: 355.385986089706
• CID: 979636
• PubChem ID: 135488855
• Update Time: 2025-04-19

2-[(2-methoxyanilino)-phenylmethylidene]indene-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methoxyanilino)-phenylmethylidene]indene-1,3-dione
• 74647-90-8
• NSC298523
• 2-[(2-Methoxyanilino)(phenyl)methylidene]-1H-indene-1,3(2H)-dione
• NSC-298523
• DTXSID40316011
• 2-[[(2-methoxyphenyl)amino]-phenyl-methylidene]indene-1,3-dione
• DS-012739

• Inchi： 1S/C23H17NO3/c1-27-19-14-8-7-13-18(19)24-21(15-9-3-2-4-10-15)20-22(25)16-11-5-6-12-17(16)23(20)26/h2-14,25H,1H3/b24-21+
• InChI Key： ZXAVZCXDIKYFGQ-DARPEHSRSA-N
• SMILES： OC1C2C=CC=CC=2C(C=1/C(/C1C=CC=CC=1)=N/C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 355.12091
• Monoisotopic Mass: 355.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones